BENGHE Foundational & Exploratory

Check Availability & Pricing

Lanthanum lodide: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of lanthanum iodide (Lals), specifically its molar mass and density. It includes
detailed experimental protocols for the determination of these properties and outlines a
common synthesis route.

Quantitative Physicochemical Data

The key quantitative properties of lanthanum iodide are summarized in the table below for
easy reference and comparison.

Property Value Units Conditions
Molar Mass 519.62 g/mol

Density 5.63 g/mL at 25 °C
Melting Point 772 °C

Chemical Formula Lals

Experimental Protocols

This section details the methodologies for the synthesis of lanthanum iodide and the
experimental determination of its molar mass and density.
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Synthesis of Lanthanum lodide

A common method for the synthesis of anhydrous lanthanum iodide involves the direct
reaction of lanthanum metal with elemental iodine.[1]

Materials:

Lanthanum metal (powder or turnings)

lodine (solid, sublimed)

Inert atmosphere glovebox or Schlenk line

Quartz ampoule or tube furnace

High-temperature furnace
Procedure:

 Inside an inert atmosphere glovebox, a stoichiometric amount of lanthanum metal and iodine
are placed in a quartz ampoule.

e The ampoule is evacuated and sealed under vacuum.

e The sealed ampoule is placed in a tube furnace and slowly heated to 600-800 °C.

e The reaction is held at this temperature for several hours to ensure complete reaction.
e The furnace is then slowly cooled to room temperature.

e The resulting lanthanum iodide product is a white to yellowish crystalline solid.[2]

Another documented synthesis route involves the reaction of lanthanum metal with mercury(Il)
iodide.[1]

Determination of Molar Mass

The molar mass of a non-volatile solid like lanthanum iodide can be experimentally
determined using several techniques. One classical and instructive method is freezing point
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depression.

Method: Freezing Point Depression

Principle: The freezing point of a solvent is depressed when a non-volatile solute is dissolved in
it. The extent of this depression is directly proportional to the molal concentration of the solute.
By measuring the freezing point depression, the molar mass of the solute can be calculated
using the following equation:

ATf=Kf*m

where:

o ATf is the freezing point depression (Tf, solvent - Tf, solution)

o Kfis the cryoscopic constant of the solvent

e m is the molality of the solution (moles of solute / kg of solvent)

Procedure:

o A precisely weighed amount of a suitable solvent (e.g., cyclohexane) is placed in a freezing
point apparatus.

o The freezing point of the pure solvent is carefully measured by cooling the solvent and
recording the temperature at which it freezes.

o A precisely weighed amount of lanthanum iodide is added to the solvent and completely
dissolved.

e The freezing point of the resulting solution is measured using the same procedure.

e The freezing point depression (ATf) is calculated.

e The molality of the solution is determined from the equation above.

e The molar mass of lanthanum iodide is then calculated using the following formula:
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Molar Mass = (mass of solute) / (molality * mass of solvent in kg)

Determination of Density

The density of a solid can be determined by measuring its mass and volume. For an irregularly
shaped solid like a crystalline powder, the volume can be determined by the displacement
method.

Method: Liquid Displacement

Principle: A solid submerged in a liquid displaces a volume of liquid equal to its own volume. By
measuring the volume of the displaced liquid, the volume of the solid can be determined.

Materials:
e Analytical balance
o Graduated cylinder or pycnometer

e Aliquid in which lanthanum iodide is insoluble and does not react (e.g., a dry, non-polar
solvent, given that Lals is hygroscopic and soluble in water).

Procedure using a Graduated Cylinder:
e Aknown mass of lanthanum iodide is weighed using an analytical balance.

o Agraduated cylinder is partially filled with the chosen liquid, and the initial volume (V1) is
recorded.

e The weighed lanthanum iodide is carefully added to the graduated cylinder, ensuring it is
fully submerged and no air bubbles are trapped.

e The new volume of the liquid (V2) is recorded.

o The volume of the lanthanum iodide is the difference between the final and initial volumes
(V = V2 - Vi).

e The density is then calculated using the formula:
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Density = mass / volume

Procedure using a Pycnometer (for higher accuracy):

* The mass of the empty, clean, and dry pycnometer is determined (ma).

e The pycnometer is filled with the chosen liquid, and its mass is determined (mz).

e The pycnometer is emptied, dried, and a known mass of lanthanum iodide is added (ms).
The mass of the pycnometer with the solid is determined (ma = m1 + ms).

* The pycnometer containing the solid is then filled with the liquid, and the total mass is
determined (ms).

« The density of the solid is calculated using the following equation:
Densitysolid = (ms * Densityliquid) / (mz - m1 - (ms - ma4))

Workflow and Logical Relationships

The following diagram illustrates the logical workflow from the synthesis of lanthanum iodide
to the characterization of its molar mass and density.

: L Density
Liquid Displacement (5.63 g/mL)

o Lanthanum lodide (Lal3)
Lanthanum Metal (600-800 °C) i . .
Freezing Point Molar Mass
Depression (519.62 g/mol)
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Caption: Workflow for Synthesis and Characterization of Lanthanum lodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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